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Compound of Interest

Compound Name: Efinaconazole-d4

Cat. No.: B10821928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling guidelines for

Efinaconazole-d4. The information is intended to support researchers, scientists, and drug

development professionals in the safe and effective use of this isotopically labeled compound.

Introduction
Efinaconazole-d4 is the deuterated form of Efinaconazole, a broad-spectrum triazole

antifungal agent.[1] It is primarily utilized as an internal standard in analytical techniques such

as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS) for the precise quantification of Efinaconazole in biological matrices.

The structural similarity to the parent compound allows it to mimic the analyte's behavior during

sample preparation and analysis, correcting for variations and improving accuracy.

Safety Data Sheet (SDS)
While a specific Safety Data Sheet for Efinaconazole-d4 is not readily available, the safety

profile is expected to be comparable to that of its non-deuterated counterpart, Efinaconazole.

The following information is summarized from available SDS for Efinaconazole and should be

considered as a baseline for safe handling.

Physical and Chemical Properties
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The known physical and chemical properties of Efinaconazole-d4 and its parent compound

are presented below.

Property Efinaconazole-d4 Efinaconazole

Molecular Formula C₁₈H₁₈D₄F₂N₄O[2] C₁₈H₂₂F₂N₄O[3]

Molecular Weight 352.4 g/mol [2] 348.39 g/mol [3]

Appearance Neat White to off-white powder

Solubility
Soluble in Acetonitrile and

Methanol.[2]

Slightly soluble in Chloroform

and Methanol; >14 mg/mL in

DMSO.[3]

Storage Store at -20°C. Store at -20°C.

Hazard Identification and First Aid
Hazard Description First Aid Measures

Inhalation
May cause respiratory tract

irritation.

Move to fresh air. If breathing

is difficult, give oxygen. Seek

medical attention if symptoms

persist.

Skin Contact May cause skin irritation.

Wash with soap and water.

Remove contaminated

clothing. Seek medical

attention if irritation develops.

Eye Contact May cause eye irritation.

Immediately flush with plenty

of water for at least 15

minutes. Seek medical

attention.

Ingestion May be harmful if swallowed.

Do not induce vomiting. Rinse

mouth with water. Seek

immediate medical attention.
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Handling and Storage
Aspect Guideline

Handling

Use in a well-ventilated area. Avoid contact with

skin, eyes, and clothing. Avoid formation of dust

and aerosols. Wear appropriate personal

protective equipment (PPE).

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place. Store at -20°C for long-

term stability.

Incompatibilities Strong oxidizing agents.

Personal Protective Equipment (PPE)
Protection Recommendation

Eye/Face
Wear safety glasses with side-shields or

goggles.

Skin Wear protective gloves and lab coat.

Respiratory
Use a NIOSH-approved respirator if ventilation

is inadequate or for handling large quantities.

Toxicological Information
Toxicological data for Efinaconazole-d4 is not available. The following information for

Efinaconazole is provided for reference.
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Toxicity Type Finding

Acute Toxicity
No data available for oral, dermal, or inhalation

LD50.

Skin Corrosion/Irritation Mild skin irritation observed in animal studies.[4]

Serious Eye Damage/Irritation May cause eye irritation.

Carcinogenicity
Not found to be carcinogenic in a 2-year dermal

mouse study.[4]

Genotoxicity
No evidence of mutagenic or clastogenic

potential.[4]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child based on animal studies at high doses.[5]

Experimental Protocols
As Efinaconazole-d4 is primarily used as an internal standard, a general experimental

workflow for its application in LC-MS or GC-MS is provided below.

General Workflow for use as an Internal Standard
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Sample Preparation

Instrumental Analysis

Data Processing

Biological Sample
(e.g., plasma, tissue homogenate)

Spike with Efinaconazole-d4
(known concentration)

1.

Analyte Extraction
(e.g., SPE, LLE)

2.

LC-MS or GC-MS Analysis

3. Inject

Detection of Efinaconazole
and Efinaconazole-d4

4.

Peak Area Integration

5.

Calculate Peak Area Ratio
(Analyte / Internal Standard)

6.

Quantification using
Calibration Curve

7.

Click to download full resolution via product page

Workflow for using Efinaconazole-d4 as an internal standard.
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Mechanism of Action and Signaling Pathway
Efinaconazole, and by extension Efinaconazole-d4, exerts its antifungal activity by inhibiting

the fungal enzyme lanosterol 14α-demethylase. This enzyme is a critical component of the

ergosterol biosynthesis pathway. Ergosterol is an essential component of the fungal cell

membrane, analogous to cholesterol in mammalian cells. Inhibition of this enzyme disrupts the

fungal cell membrane integrity, leading to fungal cell death.

Acetyl-CoA SqualeneMultiple Steps Lanosterol

Ergosterol

Catalyzed by

Lanosterol 14α-demethylase

Fungal Cell MembraneIncorporation

Efinaconazole-d4 Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10821928#safety-data-sheet-and-handling-
guidelines-for-efinaconazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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